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Compound of Interest

Compound Name:
4-Fluoro-2,3-dihydro-1H-inden-1-

amine

CAS No.: 148960-38-7

Cat. No.: B136137

Get Quote

Application Note: 4-Fluoro-1-aminoindane as a Privileged Chiral Building Block in Drug

Discovery

Introduction & Mechanistic Rationale
The indane scaffold is a privileged bicyclic structure in medicinal chemistry, famously serving

as the core pharmacophore for neuroprotective agents such as the MAO-B inhibitor

rasagiline[1]. By introducing a fluorine atom at the 4-position, 4-fluoro-1-aminoindane (CAS:

1286734-90-4)[2] emerges as a highly specialized chiral building block that offers distinct

stereoelectronic and pharmacokinetic advantages over its unsubstituted counterparts.

The 4-Fluoro Advantage:

Conformational Locking: The rigid cyclopentane ring fused to the aromatic system restricts

the conformational entropy of the primary amine. Gas-phase rotational spectroscopy

confirms that the amino group strongly prefers an equatorial configuration, locking the

pharmacophore into a predictable vector for target engagement[3].
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Stereoelectronic Modulation: The highly electronegative fluorine atom at the 4-position

inductively lowers the pKa of the adjacent primary amine. This precise modulation enhances

the lipophilicity and membrane permeability of the resulting drug candidate.

Metabolic Stability: Fluorination at the 4-position effectively blocks cytochrome P450-

mediated aromatic hydroxylation, a common metabolic liability in unsubstituted indane

derivatives.

Enantiomeric Resolution: Dynamic Kinetic
Resolution (DKR)
To utilize 4-fluoro-1-aminoindane effectively, strict enantiopurity is required. Traditional classical

resolution using chiral acids (e.g., mandelic acid) suffers from a maximum theoretical yield of

50%. To overcome this, a Dynamic Kinetic Resolution (DKR) system utilizing Candida

antarctica lipase B (CALB) coupled with a palladium nanocatalyst is employed, enabling >90%

yield and >99% enantiomeric excess (ee)[4].

Causality of Experimental Choices: CALB is strictly enantioselective, exclusively acylating the

(R)-enantiomer. Simultaneously, the Pd nanocatalyst continuously racemizes the unreacted

(S)-enantiomer back into the racemic pool[4]. This creates a self-validating thermodynamic

sink, driving the reaction to completion only when the entire chiral pool is converted to the

desired (R)-amide.

Protocol 1: DKR of 4-Fluoro-1-aminoindane
Preparation: In a flame-dried flask under an argon atmosphere, dissolve 50 mmol of racemic

4-fluoro-1-aminoindane and 150 mmol of isopropyl methoxyacetate (acting as the acyl

donor) in 100 mL of anhydrous toluene.

Catalyst Addition: Add 500 mg of immobilized CALB and 2 mol% of Pd nanocatalyst

(supported on mesoporous silica)[4].

Reaction Execution: Heat the suspension to 70°C. Rationale: This specific temperature

optimally balances the activation energy required for Pd-catalyzed racemization with the

thermal denaturation threshold of the CALB enzyme.
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In-Process Control (Self-Validation): Monitor the reaction via chiral HPLC (e.g., Chiralcel OD-

H column). The reaction is deemed complete when the (S)-enantiomer peak is entirely

depleted and the (R)-amide peak plateaus (typically 24–36 hours).

Workup & Hydrolysis: Filter the hot mixture to recover the heterogeneous catalysts.

Concentrate the filtrate under reduced pressure. Reflux the resulting (R)-amide in 6N HCl for

12 hours to cleave the acyl group, yielding enantiopure (R)-4-fluoro-1-aminoindane

hydrochloride.
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Workflow of Dynamic Kinetic Resolution (DKR) for 4-Fluoro-1-aminoindane synthesis.

Application in Targeted Protein Degradation (XIAP
Antagonists)
In modern targeted protein degradation (PROTACs and molecular glues), 4-fluoro-1-

aminoindane is utilized to synthesize X-linked inhibitor of apoptosis protein (XIAP)

antagonists[5]. In these complex peptides, the indane ring acts as a rigidified lysine mimetic.
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The nucleophilic primary amine acts as a "lure" for E3 ligase recognition, facilitating

ubiquitination and subsequent degradation of the target protein[5].

Protocol 2: Solid-Phase Peptide Synthesis (SPPS) via
Reductive Amination
This protocol details the coupling of 4-fluoro-1-aminoindane to a peptide backbone on a solid

support.

Resin Swelling: Swell 0.05 mmol of Backbone Amide Linker (BAL) resin in 10 mL of

dichloromethane (DCM) for 30 minutes. Wash the resin sequentially with dimethylformamide

(DMF) (3 x 5 mL)[5].

Amine Addition: Dissolve 3 equivalents (0.15 mmol) of 4-fluoro-1-aminoindane in 1 mL of

anhydrous DMF. Add this to the resin and agitate for 15 minutes to ensure complete diffusion

into the porous resin matrix[5].

Reductive Amination: Add 3 equivalents of sodium triacetoxyborohydride (NaBH(OAc)3) to

the reaction vessel[5]. Rationale: NaBH(OAc)3 is explicitly chosen over NaBH4 because its

electron-withdrawing acetate groups render it a milder reducing agent. This ensures

selective reduction of the transient iminium intermediate without prematurely reducing

unreacted resin-bound aldehydes. Shake overnight at room temperature.

Validation (Kaiser Test): Wash the resin thoroughly with DMF and DCM. Perform a Kaiser

test on a micro-cleaved sample. A negative result (yellow color) confirms the absence of free

primary amines, self-validating the successful formation of the secondary amine linkage.

Cleavage: Cleave the synthesized XIAP antagonist from the matrix using a standard

TFA/TIPS/H2O (95:2.5:2.5) cocktail, followed by cold ether precipitation.
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Mechanism of action for XIAP antagonists utilizing the 4-fluoro-1-aminoindane scaffold.

Advanced Catalytic Applications: Asymmetric [3+2]
Annulation
Beyond acting as a simple amine donor, the chiral 1-aminoindane scaffold can be constructed

de novo using advanced C-H activation methodologies. Recent breakthroughs demonstrate the

enantioselective [3+2] annulation of aromatic aldimines with alkenes using chiral half-sandwich

scandium catalysts[6]. This 100% atom-efficient protocol provides multisubstituted chiral 1-

aminoindanes with up to >19:1 diastereomeric ratio (dr) and 99:1 enantiomeric ratio (er),

showcasing the evolving landscape of indane-based drug discovery[6].

Quantitative Data Summary
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Table 1: Synthesis and Application Metrics of 1-Aminoindane Derivatives

Metric / Property Value / Outcome
Analytical Method /
Significance

DKR Enantiomeric Excess (ee) > 99% (R)-enantiomer Chiral HPLC (Chiralcel OD-H)

DKR Overall Yield > 90%
Gravimetric analysis post-

hydrolysis

[3+2] Annulation Selectivity > 19:1 dr ; 99:1 er
NMR / HPLC (Scandium-

catalyzed C-H activation)

XIAP Antagonist Binding
High Affinity (Confirmed via

ITC)

Isothermal Titration

Calorimetry (ITC)

Conformational Preference Equatorial Amino Group
Fourier-transform microwave

spectroscopy

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b136137/docs#using-4-fluoro-1-aminoindane-as-a-
chiral-building-block]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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